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Compound of Interest

Compound Name: Indolin-5-ol hydrobromide

CAS No.: 1221257-43-7

Cat. No.: B2756181

Get Quote

Executive Summary
Indolin-5-ol hydrobromide (CAS: 1221257-43-7) is a bicyclic, nitrogen-containing heterocycle

serving as a critical scaffold in the synthesis of bioactive small molecules.[1][2][3][4] Structurally

distinct from its oxidized counterpart (5-hydroxyindole), the indoline core features a saturated

C2-C3 bond, conferring distinct conformational flexibility and basicity. This compound acts as a

"privileged structure" in drug discovery, particularly in the development of kinase inhibitors (e.g.,

EZH2 targeting), receptor ligands, and neuroactive agents. This guide details its

physicochemical identity, validated synthetic pathways, and application in high-value medicinal

chemistry workflows.

Part 1: Chemical Identity & Structural Analysis
Nomenclature and Classification

IUPAC Name: 2,3-dihydro-1H-indol-5-ol hydrobromide[3]

Common Names: 5-Hydroxyindoline HBr; 5-Indolinol hydrobromide
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Chemical Family: Indolines (2,3-dihydroindoles); Phenols[5]

Physicochemical Data Profile
The hydrobromide salt form is preferred in pharmaceutical applications due to enhanced

crystallinity and water solubility compared to the free base.

Property Value Notes

CAS Number 1221257-43-7 Specific to the HBr salt form

Molecular Formula C₈H₁₀BrNO (C₈H₉NO · HBr)

Molecular Weight 216.08 g/mol Free base: ~135.16 g/mol

Appearance
Off-white to beige crystalline

solid

Sensitive to oxidation (darkens

on air exposure)

Solubility
Soluble in Water, DMSO,

Methanol
HBr salt confers hydrophilicity

pKa (Predicted) ~9.5 (Phenol), ~5.0 (Amine)

The N1 nitrogen is less basic

than aliphatic amines due to

conjugation

Structural Visualization
The following diagram illustrates the connectivity of the indoline core, highlighting the saturation

at positions 2 and 3 that distinguishes it from indole.
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Figure 1: Connectivity of Indolin-5-ol Hydrobromide. Note the saturated C2-C3 bond.
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Part 2: Validated Synthetic Pathways
The synthesis of Indolin-5-ol HBr is most reliably achieved through the demethylation of 5-

methoxyindoline. This route is preferred over the reduction of 5-hydroxyindole because the

ether cleavage conditions (concentrated HBr) simultaneously generate the desired salt form in

high purity.

Reaction Mechanism
The reaction proceeds via an acid-catalyzed ether cleavage. The protonated methoxy group

undergoes nucleophilic attack by the bromide ion, releasing methyl bromide and generating the

phenol.

Synthesis Protocol (Laboratory Scale)
Precursor: 5-Methoxyindoline (CAS: 20833-37-8).

Reagent: Hydrobromic acid (48% aqueous solution).

Step-by-Step Methodology:

Setup: Equip a round-bottom flask with a magnetic stir bar and a reflux condenser. Flush

with nitrogen to prevent oxidation of the electron-rich aromatic ring.
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Addition: Charge the flask with 5-methoxyindoline (1.0 equiv). Slowly add 48% aqueous HBr

(10-15 equiv). The excess acid serves as both solvent and reagent.

Reflux: Heat the mixture to reflux (~126°C) for 4–6 hours. Monitor progress by TLC (or LC-

MS) until the starting material is fully consumed.

Isolation:

Cool the reaction mixture to room temperature.

Concentrate under reduced pressure to remove excess HBr and water.

Crystallization: Triturate the residue with cold acetone or diethyl ether. The Indolin-5-ol
hydrobromide will precipitate as a solid.

Purification: Filter the solid and wash with cold ether. Recrystallize from ethanol/ether if

higher purity is required.

Synthetic Workflow Diagram
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Figure 2: Synthesis of Indolin-5-ol HBr via Demethylation
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Part 3: Applications in Drug Discovery
Privileged Scaffold in Kinase Inhibition
The 5-hydroxyindoline motif is a bioisostere for other bicyclic systems found in kinase

inhibitors.

EZH2 Inhibitors: Research indicates that 5-hydroxyindole/indoline derivatives can serve as

scaffolds for Enhancer of Zeste Homolog 2 (EZH2) inhibitors, used in cancer therapy.[6] The
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5-hydroxyl group provides a handle for ether or ester linkages to extend the pharmacophore.

Binding Mode: The secondary amine (N1) acts as a hydrogen bond donor/acceptor, while the

C5-hydroxyl group can engage in H-bonding with residues in the ATP-binding pocket of

kinases.

Neurotransmitter Analogs
Structurally related to serotonin (5-hydroxytryptamine), indolin-5-ol retains the 5-hydroxy

substitution but lacks the ethylamine side chain and the aromaticity of the pyrrole ring.

Receptor Ligands: Used as a core to synthesize rigidified analogs of serotonin or melatonin.

Metabolic Stability: The indoline ring is generally more resistant to oxidative metabolism than

the indole ring, potentially improving the half-life of derived drugs.

Chemical Derivatization Points
For medicinal chemists, this molecule offers two distinct vectors for diversification:

N1-Alkylation/Acylation: The secondary amine is highly nucleophilic. It readily reacts with

acid chlorides, isocyanates, or alkyl halides to form amides, ureas, or tertiary amines.

O-Alkylation: The phenolic hydroxyl can be selectively alkylated to introduce solubility-

enhancing groups or lipophilic tails.

Part 4: Analytical Characterization & Handling
Expected Analytical Signals
To validate the integrity of Indolin-5-ol HBr, researchers should look for the following spectral

characteristics:

1H NMR (DMSO-d6):

Indoline Ring Protons: Two triplets at ~3.0 ppm (C3-H) and ~3.5 ppm (C2-H), integrating to

2 protons each. This confirms the indoline (saturated) structure vs. indole (aromatic

signals).
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Aromatic Protons: A set of signals in the 6.5–7.0 ppm range (C4, C6, C7).

Exchangeable Protons: Broad singlets for -OH and -NH2+ (ammonium).

Mass Spectrometry (ESI+):

m/z: 136.07 [M+H]+ (corresponding to the free base cation).

Note: The bromide ion (79Br/81Br) will not appear in the positive mode parent peak but

may be seen in negative mode.

Stability and Storage
Oxidation Sensitivity: Like many electron-rich phenols, Indolin-5-ol is prone to oxidation,

turning pink or brown upon exposure to air.

Hygroscopicity: The HBr salt is hygroscopic.

Protocol: Store at -20°C under an inert atmosphere (Argon or Nitrogen). Desiccate before

weighing.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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